Cas no 1173583-58-8 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• CAS No: 1173583-58-8
• MF: C₁₉H₁₇NO₆
• MW: 355.341385602951
• CID: 6287709
• PubChem ID: 44044908
• Update Time: 2025-05-22

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• (Z)-(5-(furan-2-yl)isoxazol-3-yl)methyl 3-(3,4-dimethoxyphenyl)acrylate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl (Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• 1173583-58-8
• F2496-1366
• AKOS024653012

• Inchi： 1S/C19H17NO6/c1-22-15-7-5-13(10-17(15)23-2)6-8-19(21)25-12-14-11-18(26-20-14)16-4-3-9-24-16/h3-11H,12H2,1-2H3/b8-6-
• InChI Key： UISRSPQFMJXXOG-VURMDHGXSA-N
• SMILES： O1C(C2=CC=CO2)=CC(COC(/C=C\C2=CC=C(C(=C2)OC)OC)=O)=N1

Computed Properties

• Exact Mass: 355.106
• Monoisotopic Mass: 355.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9A^2
• XLogP3: 2.9

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate

Comprehensive Introduction to 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate (CAS No. 1173583-58-8)

The compound 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate (CAS No. 1173583-58-8) is a synthetic organic molecule with a unique structural framework. This compound combines a furan ring, an oxazole moiety, and a cinnamate ester, making it a subject of interest in medicinal chemistry and material science. Its molecular architecture features a (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate group, which is known for its potential bioactivity and applications in photopolymerization. Researchers are increasingly exploring its derivatives for their antioxidant, anti-inflammatory, and antimicrobial properties, aligning with the growing demand for multifunctional compounds in pharmaceuticals and agrochemicals.

In recent years, the search for novel heterocyclic compounds like 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate has surged due to their versatility in drug discovery. The furan and oxazole rings are particularly noteworthy, as they are common pharmacophores in FDA-approved drugs. The presence of the dimethoxyphenyl group further enhances its potential as a scaffold for designing kinase inhibitors or GPCR modulators, topics frequently searched in academic and industrial research. This compound’s CAS No. 1173583-58-8 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in synthetic chemistry workflows.

From a material science perspective, the cinnamate ester segment in this compound suggests utility in UV-curable coatings and adhesives, a trending topic in sustainable manufacturing. The (2Z)-prop-2-enoate configuration is critical for its photochemical reactivity, which is exploited in light-triggered polymerization processes. Industries are actively seeking eco-friendly alternatives to traditional petrochemical-based materials, and derivatives of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate could play a role in this transition. SEO-optimized queries such as "green chemistry cinnamate derivatives" or "photopolymerizable furan-oxazole compounds" highlight this intersection of innovation and sustainability.

Analytical characterization of CAS No. 1173583-58-8 typically involves techniques like NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. The compound’s furan-oxazole core is sensitive to oxidative conditions, necessitating careful handling under inert atmospheres during synthesis. Recent publications have emphasized its potential as a precursor for fluorescent probes, leveraging the dimethoxyphenyl group’s electron-donating properties. Such applications resonate with the rising interest in bioimaging tools, as evidenced by search trends for "small-molecule fluorescent tags" and "heterocyclic probes for cellular imaging."

In conclusion, 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl (2Z)-3-(3,4-dimethoxyphenyl)prop-2-enoate represents a multifaceted compound with promising applications across disciplines. Its CAS No. 1173583-58-8 serves as a gateway for researchers exploring its synthetic pathways, biological activities, and material properties. By addressing contemporary themes like sustainable chemistry and targeted drug design, this introduction aligns with both academic curiosity and industrial demand, ensuring its visibility in scientific discourse and search engine rankings.